Cas no 887347-55-9 ((2E)-3-(2H-chromen-3-yl)-N-2-(methylsulfanyl)phenylprop-2-enamide)

• Product Name: (2E)-3-(2H-chromen-3-yl)-N-2-(methylsulfanyl)phenylprop-2-enamide
• CAS No: 887347-55-9
• MF: C₁₉H₁₇NO₂S
• MW: 323.40878367424
• CID: 5957337
• PubChem ID: 7465102
• Update Time: 2025-10-30

(2E)-3-(2H-chromen-3-yl)-N-2-(methylsulfanyl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2H-chromen-3-yl)-N-2-(methylsulfanyl)phenylprop-2-enamide
• (E)-3-(2H-chromen-3-yl)-N-(2-methylsulfanylphenyl)prop-2-enamide
• 2-Propenamide, 3-(2H-1-benzopyran-3-yl)-N-[2-(methylthio)phenyl]-
• AKOS002256009
• VU0607134-1
• 887347-55-9
• (E)-3-(2H-chromen-3-yl)-N-(2-(methylthio)phenyl)acrylamide
• (2E)-3-(2H-chromen-3-yl)-N-[2-(methylsulfanyl)phenyl]prop-2-enamide
• F3244-0305

• Inchi： 1S/C19H17NO2S/c1-23-18-9-5-3-7-16(18)20-19(21)11-10-14-12-15-6-2-4-8-17(15)22-13-14/h2-12H,13H2,1H3,(H,20,21)
• InChI Key： XMCVCOFLEAGXCR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1SC)(=O)C=CC1=CC2=CC=CC=C2OC1

Computed Properties

• Exact Mass: 323.09799996g/mol
• Monoisotopic Mass: 323.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 548.4±50.0 °C(Predicted)
• pka: 13.16±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (2E)-3-(2H-chromen-3-yl)-N-2-(methylsulfanyl)phenylprop-2-enamide

Introduction to Compound CAS No. 887347-55-9: (2E)-3-(2H-chromen-3-yl)-N-2-(methylsulfanyl)phenylprop-2-enamide

(2E)-3-(2H-chromen-3-yl)-N-2-(methylsulfanyl)phenylprop-2-enamide, identified by the CAS number 887347-55-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chromene moiety and a methylsulfanyl group, making it a promising candidate for various therapeutic applications.

The chromene moiety, a six-membered ring with a double bond and an oxygen atom, is a common structural element in many natural products and synthetic compounds. It is known for its diverse biological activities, including antioxidant, anti-inflammatory, and anti-cancer properties. The presence of the chromene ring in (2E)-3-(2H-chromen-3-yl)-N-2-(methylsulfanyl)phenylprop-2-enamide suggests that this compound may exhibit similar biological activities, making it a valuable target for further investigation.

The methylsulfanyl group, also known as a thiomethyl group, is another key structural feature of this compound. This functional group is often associated with enhanced lipophilicity and improved bioavailability, which are crucial factors in the design of effective pharmaceutical agents. The combination of the chromene ring and the methylsulfanyl group in (2E)-3-(2H-chromen-3-yl)-N-2-(methylsulfanyl)phenylprop-2-enamide may contribute to its potential therapeutic effects by enhancing its ability to interact with biological targets.

Recent studies have explored the pharmacological properties of (2E)-3-(2H-chromen-3-yl)-N-2-(methylsulfanyl)phenylprop-2-enamide. One notable area of research has focused on its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that (2E)-3-(2H-chromen-3-yl)-N-2-(methylsulfanyl)phenylprop-2-enamide may have potential applications in the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, (2E)-3-(2H-chromen-3-yl)-N-2-(methylsulfanyl)phenylprop-2-enamide has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage. These antioxidant properties make it a promising candidate for the development of new therapeutic agents targeting oxidative stress-related conditions.

The potential anti-cancer effects of (2E)-3-(2H-chromen-3-yl)-N-2-(methylsulfanyl)phenylprop-2-enamide have also been explored. In vitro experiments have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that (2E)-3-(2H-chromen-3-yl)-N-2-(methylsulfanyl)phenylprop-2-enamide may have potential as an anticancer agent, particularly for cancers that are resistant to conventional therapies.

Clinical trials are currently underway to evaluate the safety and efficacy of (2E)-3-(2H-chromen-3-yl)-N-2-(methylsulfanyl)phenylprop-2-enamide in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and support further clinical development.

In conclusion, (2E)-3-(2H-chromen-3-yl)-N-2-(methylsulfanyl)phenylprop-2-enamide (CAS No. 887347-55-9) is a promising compound with diverse biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. Its unique structural features make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound holds promise for addressing unmet medical needs and improving patient outcomes.